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Compound of Interest

Compound Name:
Methyl 3-(2-

aminophenoxy)benzoate

Cat. No.: B1322956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Methyl 3-(2-
aminophenoxy)benzoate as a key intermediate in the synthesis of various dyestuffs,

particularly azo dyes. While specific documented protocols for this exact molecule are not

prevalent in publicly available literature, its structure suggests a straightforward application in

standard dyestuff synthesis methodologies. The protocols provided are based on established

chemical principles and analogous reactions with structurally similar compounds.

Overview and Applications
Methyl 3-(2-aminophenoxy)benzoate is an aromatic amine and a derivative of benzoic acid.

Its structure, featuring a primary aromatic amine group, makes it a valuable diazo component in

the synthesis of azo dyes. The phenoxy and methyl benzoate moieties can be expected to

influence the final properties of the dye, such as its color, fastness, and solubility.

Potential Applications:

Azo Dye Synthesis: The primary application is as a diazo component, which, after

diazotization, can be coupled with various coupling components (e.g., phenols, naphthols,

aromatic amines) to produce a wide range of azo dyes.
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Pigment Intermediate: The resulting azo compounds may serve as pigments for use in inks,

coatings, and plastics.

Functional Dyes: Modification of the core structure could lead to functional dyes for

specialized applications, including indicators and materials for optical data storage.

Proposed Synthesis of Methyl 3-(2-
aminophenoxy)benzoate
The synthesis of Methyl 3-(2-aminophenoxy)benzoate can be approached in two main

stages:

Synthesis of the parent carboxylic acid, 3-(2-aminophenoxy)benzoic acid, via an Ullmann

condensation. This reaction forms the diaryl ether linkage.

Esterification of the carboxylic acid to its methyl ester.

A general workflow for the synthesis is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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